Cas no 2034227-61-5 (N-(5-cyclopropylpyridin-3-yl)methyl-5-fluoro-1-benzothiophene-2-carboxamide)

• Product Name: N-(5-cyclopropylpyridin-3-yl)methyl-5-fluoro-1-benzothiophene-2-carboxamide
• CAS No: 2034227-61-5
• MF: C₁₈H₁₅FN₂OS
• MW: 326.387906312943
• CID: 5950384
• PubChem ID: 122246863
• Update Time: 2025-06-26

N-(5-cyclopropylpyridin-3-yl)methyl-5-fluoro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropylpyridin-3-yl)methyl-5-fluoro-1-benzothiophene-2-carboxamide
• N-((5-cyclopropylpyridin-3-yl)methyl)-5-fluorobenzo[b]thiophene-2-carboxamide
• 2034227-61-5
• AKOS032469623
• N-[(5-cyclopropylpyridin-3-yl)methyl]-5-fluoro-1-benzothiophene-2-carboxamide
• F6573-4785

• Inchi： 1S/C18H15FN2OS/c19-15-3-4-16-13(6-15)7-17(23-16)18(22)21-9-11-5-14(10-20-8-11)12-1-2-12/h3-8,10,12H,1-2,9H2,(H,21,22)
• InChI Key： KNVCSADBNAJLRS-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C=C1C(NCC1=CN=CC(=C1)C1CC1)=O)F

Computed Properties

• Exact Mass: 326.08891244g/mol
• Monoisotopic Mass: 326.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(5-cyclopropylpyridin-3-yl)methyl-5-fluoro-1-benzothiophene-2-carboxamide

Professional Introduction to N-(5-cyclopropylpyridin-3-yl)methyl-5-fluoro-1-benzothiophene-2-carboxamide (CAS No. 2034227-61-5)

N-(5-cyclopropylpyridin-3-yl)methyl-5-fluoro-1-benzothiophene-2-carboxamide), identified by its CAS number 2034227-61-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both pyridine and benzothiophene moieties in its framework suggests a unique set of chemical properties that may be leveraged for biological activity.

The benzothiophene core is a well-documented scaffold in drug discovery, known for its role in various bioactive molecules. Its structural flexibility and ability to interact with biological targets make it a valuable component in the design of pharmacophores. In particular, the 5-fluoro substituent on the benzothiophene ring introduces a polar element that can enhance binding affinity and metabolic stability, which are critical factors in drug design.

The pyridine ring, another key structural feature, contributes to the compound's solubility and bioavailability. Pyridine derivatives are widely recognized for their role in central nervous system (CNS) drugs, anticancer agents, and antimicrobial compounds. The specific 5-cyclopropylpyridin-3-yl moiety in this compound adds an additional layer of complexity, potentially influencing its pharmacokinetic profile and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing fused heterocyclic rings like benzothiophene can exhibit potent interactions with enzymes and receptors involved in disease pathways. The combination of these structural elements in N-(5-cyclopropylpyridin-3-yl)methyl-5-fluoro-1-benzothiophene-2-carboxamide suggests that it may possess promising pharmacological properties.

In vitro studies have begun to explore the potential of this compound as a lead molecule for further development. Initial screening assays have indicated that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The fluorine atom's electronic effects are particularly noteworthy, as fluorine substitution is frequently employed to modulate drug efficacy and selectivity.

The synthesis of N-(5-cyclopropylpyridin-3-yl)methyl-5-fluoro-1-benzothiophene-2-carboxamide presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in assembling the various functional groups present in this compound.

The potential therapeutic applications of this compound are broad and warrant further investigation. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the growing recognition of inflammation's role in numerous diseases. Additionally, its structural features may make it a viable candidate for treating neurological disorders, where precise targeting is essential.

The role of fluorine chemistry in medicinal development cannot be overstated. Fluorinated compounds often exhibit enhanced binding affinity and metabolic stability, making them attractive candidates for drug development. The presence of a fluorine atom at the 5-position of the benzothiophene ring in N-(5-cyclopropylpyridin-3-yl)methyl-5-fluoro-1-benzothiophene-2-carboxamide is likely to contribute significantly to its pharmacological profile.

Ongoing research aims to elucidate the mechanism of action of this compound through both computational and experimental approaches. By understanding how it interacts with biological targets, researchers can refine its structure to optimize efficacy and minimize side effects. This iterative process is central to modern drug discovery and development.

The synthesis and characterization of N-(5-cyclopropylpyridin-3-yl)methyl-5-fluoro-1-benzothiophene-2-carboxamide also highlight the importance of interdisciplinary collaboration in pharmaceutical research. Chemists, biologists, and computer scientists must work together to translate complex chemical structures into effective therapeutic agents. This collaborative approach is essential for advancing the field and bringing new treatments to patients who need them.

In conclusion, N-(5-cyclopropylpyridin-3-yl)methyl-5-fluoro-1-benzothiophene-2-carboxamide (CAS No. 2034227-61-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing molecule for developing novel therapeutic agents. As research continues, we can expect more insights into its pharmacological properties and applications.